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Compound of Interest

Compound Name: C.I. Direct violet 9

Cat. No.: B15599633

An In-depth Technical Guide to the Historical Applications of C.l. Direct Violet 9

For Researchers, Scientists, and Drug Development Professionals

Introduction to C.I. Direct Violet 9

C.l. Direct Violet 9, also known by trade names such as Direct Fast Violet BK and Brilliant
Paper Violet 2BP, is a synthetic dye belonging to the bis-azo (or double azo) class of colorants.
[1] Historically, it has been a significant colorant due to its ability to dye cellulosic fibers directly
without the need for a mordant.[2][3] This property is attributed to the hydrogen bonds and van
der Waals forces formed between the dye molecules and the fibers.[2] The dye is water-
soluble, appearing as a blue-purple or violet powder in its solid form, and dissolves in water to
produce a red-light purple solution.[4][5] Its primary historical and industrial applications have
been in the dyeing of textiles, paper, and leather.[4][6][7]

Historical Context of Direct Dyes

The development of direct dyes revolutionized the textile industry in the late 19th century.
Before the discovery of Congo Red in 1884 by Paul Bottiger, dyeing cotton, a cellulosic fiber,
was a cumbersome process that required the use of mordants to fix the color.[3] Direct dyes
simplified this process significantly, as they could be applied directly from a hot aqueous
solution.[3] The early direct dyes were predominantly based on benzidine structures.[3] C.I.
Direct Violet 9 emerged within this class as a versatile dye for achieving violet and purple
shades on various substrates.
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Core Historical Applications

The primary utility of Direct Violet 9 has been in the coloration of cellulosic and protein-based
materials.

Textile Industry: Direct Violet 9 has been extensively used for dyeing a variety of textiles. Its
main applications include:

o Cotton and Viscose: As a direct dye, its primary use was for cotton and other cellulosic fibers
like viscose and rayon.[4][6][8] It offered good leveling properties, meaning it dyed the fabric
uniformly.[2]

» Silk and Wool: The dye was also applied to protein fibers such as silk and wool.[8][9]

o Leather: The leather industry utilized Direct Violet 9 for coloring.[4][6]

Carpets: It found application in the dyeing of carpets.[4][6]

While effective, a notable drawback of Direct Violet 9 on textiles was its relatively poor wash
and light fastness.[2][5][10] Post-treatment with cationic dye-fixing agents was sometimes
employed to improve these properties.[9]

Paper and Pulp Industry: A significant historical and ongoing application of Direct Violet 9 is in
the paper industry for coloring paper pulp.[4][6][11] It has been considered more suitable for
paper coloring than for textiles where high fastness is required.[2] It is used for various paper
grades, including coated, offset, and tissue paper.[12]

Other Applications: While the primary uses are industrial, Direct Violet 9 is also noted as a
multifunctional dye with applications in biological experiments as a chemical stain.[13] Such
dyes are crucial tools for observing cell structures, tracking biomolecules, and in tissue
pathology.[13]

Data Presentation

Table 1: Chemical and Physical Properties of C.l. Direct Violet 9
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Property Value Source(s)
C.l. Name Direct Violet 9
C.1. Number 27885 [4]
CAS Number 6227-14-1 [4][6]
Molecular Formula C30H23Ns5Na20sS:2 [4]
Molecular Weight 691.64 g/mol [4]
Physical Form Purple-blue powder [51[6]
Soluble in water; slightly
Solubility soluble in ethanol; insoluble in [4]
other organic solvents.
Hue in Solution Red-light purple
Table 2: Fastness Properties of C.l. Direct Violet 9
Property Rating Source(s)
Light Fastness 1-2 (1SO), 2-3 [5][10][12]
Washing Fastness 1-2 [5][10]
Rubbing Fastness (Dry) 4 [5]
Rubbing Fastness (Wet) 3 [5]
Acid Resistance 3
Alkali Resistance 4-5

Note: Fastness is typically
rated on a scale of 1to 5 (or 1
to 8 for light fastness), where a
higher number indicates better

fastness.
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Experimental Protocols
Manufacturing Process of C.l. Direct Violet 9

The synthesis of C.l. Direct Violet 9 is a multi-step process involving diazotization and
coupling reactions.[2]

First Diazotization and Coupling: 4-Aminobenzenesulfonic acid is diazotized. The resulting
diazonium salt is then coupled with 2-Amino-4-methylanisole.

e Second Diazotization: The product from the first coupling reaction is then subjected to
another diazotization process.

» Final Coupling: In alkaline conditions, the second diazonium salt is coupled with 4-Hydroxy-
7-(phenylamino)naphthalene-2-sulfonic acid (N-phenyl J acid).[2]

« |solation: The final product is obtained through salting out, filtration, drying, and grinding.[2]

General Protocol for Dyeing Cotton with C.I. Direct Violet
9

This protocol is a generalized representation based on historical direct dyeing methods.[9]

o Preparation of Goods: The cotton material must be thoroughly cleaned to remove impurities
and sizing agents. This is typically done by boiling the material in an alkaline detergent
solution, followed by rinsing.[9]

o Dye Bath Preparation: The dyebath is prepared with the required amount of water and the
calculated percentage of Direct Violet 9 dye. The bath is set to an initial temperature of
around 40-50°C.[9]

e Dyeing Process:

o The cotton material is introduced into the dyebath and run for 10-15 minutes to ensure

even wetting.

o An electrolyte, such as calcined Glauber's salt (sodium sulfate) or common salt (sodium
chloride), is added. The salt helps in the exhaustion of the dye onto the fiber. The addition
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is often done in stages.[9][14]

o The temperature of the dyebath is gradually raised to a boil (90-95°C) over 30-45 minutes.
[°]

o Dyeing is continued at the boil for 45-60 minutes to allow for dye penetration and fixation.

[9]

e Rinsing and Finishing:
o The temperature is slowly decreased. The dyed material is then removed from the bath.

o The material is rinsed thoroughly with cold water to remove any unfixed dye from the
surface.[9]

o If improved fastness is required, a post-treatment with a cationic dye-fixing agent can be
applied according to the manufacturer's instructions.[9]

o Finally, the material is dried.

Mandatory Visualization
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Step 1: First Coupling

2-Amino-4-
methylanisole

4-Aminobenzenesulfonic NaNOa/HCI
acid

Coupling

Step 2: Final Coupling

Diazotized Intermediate 2
Diazotized Intermediate 1

Coupling
(Alkaline)

4-Hydroxy-7-(phenylamino)
naphthalene-2-sulfonic acid
(N-phenyl J acid)

C.1. Direct Violet 9 D”w Viokt9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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